cypemycin
cypemycin
Brand Name:
Vulcanchem
CAS No.:
154277-21-1
VCID:
VC0115351
InChI:
InChI=1S/C103H156N24O24S/c1-22-57(15)82(102(150)120-74-52-152-46-44-106-98(146)79(54(9)10)121-93(141)70(47-53(7)8)117-96(74)144)124-90(138)66(26-5)113-95(143)73(51-128)110-78(131)50-107-87(135)68(40-42-76(104)129)116-101(149)83(58(16)23-2)125-100(148)81(56(13)14)123-94(142)72(49-63-37-32-29-33-38-63)119-91(139)69(41-43-77(105)130)115-85(133)60(18)109-99(147)80(55(11)12)122-89(137)65(25-4)112-92(140)71(48-62-35-30-28-31-36-62)118-88(136)64(24-3)111-84(132)59(17)108-97(145)75-39-34-45-127(75)103(151)67(27-6)114-86(134)61(19)126(20)21/h24-33,35-38,44,46,53-61,68-75,79-83,128H,22-23,34,39-43,45,47-52H2,1-21H3,(H2,104,129)(H2,105,130)(H,106,146)(H,107,135)(H,108,145)(H,109,147)(H,110,131)(H,111,132)(H,112,140)(H,113,143)(H,114,134)(H,115,133)(H,116,149)(H,117,144)(H,118,136)(H,119,139)(H,120,150)(H,121,141)(H,122,137)(H,123,142)(H,124,138)(H,125,148)/b46-44-,64-24-,65-25-,66-26+,67-27-/t57-,58-,59-,60-,61-,68-,69-,70-,71-,72-,73-,74-,75-,79-,80-,81-,82-,83-/m0/s1
SMILES:
CCC(C)C(C(=NC(CCC(=N)O)C(=NCC(=NC(CO)C(=NC(=CC)C(=NC(C(C)CC)C(=NC1CSC=CN=C(C(N=C(C(N=C1O)CC(C)C)O)C(C)C)O)O)O)O)O)O)O)N=C(C(C(C)C)N=C(C(CC2=CC=CC=C2)N=C(C(CCC(=N)O)N=C(C(C)N=C(C(C(C)C)N=C(C(=CC)N=C(C(CC3=CC=CC=C3)N=C(C(=CC)N=C(C(C)N=C(C4CCCN4C(=O)C(=CC)N=C(C(C)N(C)C)O)O)O)O)O)O)O)O)O)O)O
Molecular Formula:
C103H156N24O24S
Molecular Weight:
2146.585
cypemycin
CAS No.: 154277-21-1
Main Products
VCID: VC0115351
Molecular Formula: C103H156N24O24S
Molecular Weight: 2146.585
CAS No. | 154277-21-1 |
---|---|
Product Name | cypemycin |
Molecular Formula | C103H156N24O24S |
Molecular Weight | 2146.585 |
Standard InChI | InChI=1S/C103H156N24O24S/c1-22-57(15)82(102(150)120-74-52-152-46-44-106-98(146)79(54(9)10)121-93(141)70(47-53(7)8)117-96(74)144)124-90(138)66(26-5)113-95(143)73(51-128)110-78(131)50-107-87(135)68(40-42-76(104)129)116-101(149)83(58(16)23-2)125-100(148)81(56(13)14)123-94(142)72(49-63-37-32-29-33-38-63)119-91(139)69(41-43-77(105)130)115-85(133)60(18)109-99(147)80(55(11)12)122-89(137)65(25-4)112-92(140)71(48-62-35-30-28-31-36-62)118-88(136)64(24-3)111-84(132)59(17)108-97(145)75-39-34-45-127(75)103(151)67(27-6)114-86(134)61(19)126(20)21/h24-33,35-38,44,46,53-61,68-75,79-83,128H,22-23,34,39-43,45,47-52H2,1-21H3,(H2,104,129)(H2,105,130)(H,106,146)(H,107,135)(H,108,145)(H,109,147)(H,110,131)(H,111,132)(H,112,140)(H,113,143)(H,114,134)(H,115,133)(H,116,149)(H,117,144)(H,118,136)(H,119,139)(H,120,150)(H,121,141)(H,122,137)(H,123,142)(H,124,138)(H,125,148)/b46-44-,64-24-,65-25-,66-26+,67-27-/t57-,58-,59-,60-,61-,68-,69-,70-,71-,72-,73-,74-,75-,79-,80-,81-,82-,83-/m0/s1 |
Standard InChIKey | MXABZXILAJGOTL-AUYMZICSSA-N |
SMILES | CCC(C)C(C(=NC(CCC(=N)O)C(=NCC(=NC(CO)C(=NC(=CC)C(=NC(C(C)CC)C(=NC1CSC=CN=C(C(N=C(C(N=C1O)CC(C)C)O)C(C)C)O)O)O)O)O)O)O)N=C(C(C(C)C)N=C(C(CC2=CC=CC=C2)N=C(C(CCC(=N)O)N=C(C(C)N=C(C(C(C)C)N=C(C(=CC)N=C(C(CC3=CC=CC=C3)N=C(C(=CC)N=C(C(C)N=C(C4CCCN4C(=O)C(=CC)N=C(C(C)N(C)C)O)O)O)O)O)O)O)O)O)O)O |
Synonyms | cypemycin |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume